Cas no 6054-10-0 (2H,8H-Benzo[1,2-b:3,4-b']dipyran-2-one,6-methoxy-8,8-dimethyl-)

2H,8H-Benzo[1,2-b:3,4-b']dipyran-2-one,6-methoxy-8,8-dimethyl- Properties

Names and Identifiers

• 2H,8H-Benzo[1,2-b:3,4-b']dipyran-2-one,6-methoxy-8,8-dimethyl-
• BRAYLIN
• N'-[(Z)-indol-3-ylidenemethyl]-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carbohydrazide
• 6-methoxyseselin
• HMS2622L11
• [ "" ]
• CHEMBL529210
• BDBM50008737
• Brayelin
• 2H, 8H-Benzo[1,2-b
• AKOS032948526
• CS-0023592
• 6-methoxy-8,8-dimethylpyrano[2,3-f]chromen-2-one
• 2H,8H-Benzo[1,2-b:3,4-b']dipyran-2-one, 6-methoxy-8,8-dimethyl-
• FS-8862
• 6054-10-0
• 6-Methoxy-8,8-dimethyl-2H,8H-pyrano[2,3-f]chromen-2-one
• 2H-1-Benzopyran-6-acrylic acid, 5-hydroxy-8-methoxy-2,2-dimethyl-, delta-lactone
• 6-Methoxy-8,8-dimethyl-2H,8H-pyrano[2,3-f]chromen-2-one #
• HY-N2958
• 2H-1-Benzopyran-6-acrylic acid, 5-hydroxy-8-methoxy-2,2-dimethyl-, -lactone
• UOFNVZWWIXXTMZ-UHFFFAOYSA-N
• Braylin
• DA-51375
• +Expand

• InChIKey： UOFNVZWWIXXTMZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H14O4/c1-15(2)7-6-10-13-9(4-5-12(16)18-13)8-11(17-3)14(10)19-15/h4-8H,1-3H3
• SMILES： CC1(C)C=CC2=C(C(=CC3=C2OC(=O)C=C3)OC)O1

Computed Properties

• Exact Mass: 258.08900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 376.153541
• Heavy Atom Count: 19
• Complexity: 654
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 83

Experimental Properties

• LogP: 2.98580
• PSA: 48.67000
• Refractive Index: 1.669
• Boiling Point: 644°C at 760 mmHg
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 343.3°C
• Color/Form: Oil
• Density: 1.33

2H,8H-Benzo[1,2-b:3,4-b']dipyran-2-one,6-methoxy-8,8-dimethyl- Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Store at 4 ℃, better at -4 ℃

2H,8H-Benzo[1,2-b:3,4-b']dipyran-2-one,6-methoxy-8,8-dimethyl- Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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